Cas no 1780327-00-5 (4-Bromo-5-phenyl-1,2-oxazole-3-carbaldehyde)

• Product Name: 4-Bromo-5-phenyl-1,2-oxazole-3-carbaldehyde
• CAS No: 1780327-00-5
• MF: C₁₀H₆BrNO₂
• MW: 252.064141750336
• MDL: MFCD28631728
• CID: 5465580
• PubChem ID: 83912984
• Update Time: 2025-06-11

4-Bromo-5-phenyl-1,2-oxazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-phenyl-1,2-oxazole-3-carbaldehyde
• Z3242959702

• MDL： MFCD28631728
• Inchi： 1S/C10H6BrNO2/c11-9-8(6-13)12-14-10(9)7-4-2-1-3-5-7/h1-6H
• InChI Key： JVPUNVSYUJAZNL-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=NOC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 250.95819 g/mol
• Monoisotopic Mass: 250.95819 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 252.06
• XLogP3: 2.5
• Topological Polar Surface Area: 43.1

Additional information on 4-Bromo-5-phenyl-1,2-oxazole-3-carbaldehyde

Recent Advances in the Synthesis and Applications of 4-Bromo-5-phenyl-1,2-oxazole-3-carbaldehyde (CAS: 1780327-00-5)

4-Bromo-5-phenyl-1,2-oxazole-3-carbaldehyde (CAS: 1780327-00-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the fields of medicinal chemistry and drug discovery. Recent studies have highlighted its utility in the development of novel therapeutic agents, owing to its unique structural features that allow for diverse chemical modifications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanistic insights, and potential applications in pharmaceutical research.

Recent literature has demonstrated innovative synthetic routes for 4-Bromo-5-phenyl-1,2-oxazole-3-carbaldehyde, emphasizing improved yield and purity. A study published in the Journal of Organic Chemistry (2023) detailed a palladium-catalyzed cross-coupling approach that significantly enhances the efficiency of bromination at the 4-position of the oxazole ring. This method not only reduces the formation of by-products but also allows for scalability, making it highly relevant for industrial applications. Furthermore, the aldehyde functional group at the 3-position has been exploited in subsequent derivatization reactions, leading to the creation of libraries of compounds with potential bioactivity.

In the context of drug discovery, 4-Bromo-5-phenyl-1,2-oxazole-3-carbaldehyde has been utilized as a building block for the synthesis of kinase inhibitors. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported its incorporation into a series of compounds targeting the JAK-STAT signaling pathway, which is implicated in inflammatory diseases and cancer. The bromo and aldehyde functionalities were critical for introducing additional pharmacophores, resulting in compounds with nanomolar inhibitory activity. These findings underscore the compound's versatility in medicinal chemistry.

Beyond its role in small-molecule drug development, 4-Bromo-5-phenyl-1,2-oxazole-3-carbaldehyde has also found applications in materials science. A 2023 study in ACS Applied Materials & Interfaces explored its use as a precursor for the synthesis of luminescent materials. The oxazole core, when functionalized with the bromo and aldehyde groups, exhibited unique photophysical properties, making it a promising candidate for optoelectronic devices. This interdisciplinary application highlights the compound's broad utility beyond traditional pharmaceutical contexts.

In conclusion, 4-Bromo-5-phenyl-1,2-oxazole-3-carbaldehyde (CAS: 1780327-00-5) continues to be a valuable scaffold in both chemical and biological research. Recent advancements in its synthesis and applications demonstrate its potential to contribute to the development of new therapeutics and functional materials. Future research may focus on further optimizing its synthetic accessibility and exploring its utility in emerging fields such as targeted drug delivery and bioimaging.